Cas no 1824577-03-8 (Pyrazine, 2-fluoro-3-methyl-)

• Product Name: Pyrazine, 2-fluoro-3-methyl-
• CAS No: 1824577-03-8
• MF: C₅H₅FN₂
• MW: 112.105004072189
• CID: 6127890
• PubChem ID: 59059060
• Update Time: 2025-10-19

Pyrazine, 2-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-fluoro-3-methyl-
• 2-fluoro-3-methylpyrazine
• SCHEMBL8313485
• EN300-7101007
• 1824577-03-8
• Z1551948468

• Inchi： 1S/C5H5FN2/c1-4-5(6)8-3-2-7-4/h2-3H,1H3
• InChI Key： AEKHOJOXEWKHCD-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CN=C1C

Computed Properties

• Exact Mass: 112.04367633g/mol
• Monoisotopic Mass: 112.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 134.2±35.0 °C(Predicted)
• pka: -0.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Pyrazine, 2-fluoro-3-methyl-

Pyrazine, 2-fluoro-3-methyl- (CAS No. 1824577-03-8): A Comprehensive Overview in Modern Chemical Biology

Pyrazine, 2-fluoro-3-methyl- (CAS No. 1824577-03-8) is a fluorinated pyrazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorine and methyl substituents, exhibits unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules. The structural features of this compound not only contribute to its reactivity but also enhance its potential as a pharmacophore in drug discovery.

The CAS No. 1824577-03-8 is a unique identifier that distinguishes this compound within the vast chemical database. This numbering system ensures precise identification and facilitates accurate documentation in scientific literature and patents. The fluorine atom at the 2-position and the methyl group at the 3-position are strategically positioned to influence the electronic and steric properties of the molecule, making it an attractive candidate for further chemical modifications.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. Pyrazine derivatives, in particular, have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The introduction of fluorine into these heterocyclic systems often leads to significant improvements in their pharmacological profiles.

One of the most compelling aspects of Pyrazine, 2-fluoro-3-methyl- is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural framework to develop molecules with targeted biological activities. For instance, studies have demonstrated that fluorinated pyrazines can interact with specific enzymes and receptors, modulating cellular processes and potentially treating diseases more effectively.

The fluorine atom in this compound plays a crucial role in its interactions with biological targets. Fluorine's high electronegativity can influence the electronic distribution within the molecule, affecting its binding affinity and selectivity. This property has been exploited in the design of ligands that exhibit high specificity for certain biological pathways. Additionally, the methyl group contributes to steric hindrance, which can be tailored to optimize binding interactions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Pyrazine, 2-fluoro-3-methyl-. These methods often involve multi-step reactions that incorporate fluorination and methylation strategies. The ability to synthesize such compounds with high purity and yield is essential for their application in medicinal chemistry and biological studies.

The pharmaceutical industry has shown particular interest in this compound due to its potential therapeutic applications. Preclinical studies have explored its activity against various diseases, including those caused by viral infections and cancer. The fluorine substituent has been shown to enhance the molecule's stability against metabolic degradation, while the methyl group contributes to its overall bioactivity.

In conclusion, Pyrazine, 2-fluoro-3-methyl- (CAS No. 1824577-03-8) is a versatile and promising compound in chemical biology and drug discovery. Its unique structural features make it an excellent candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for fluorinated pyrazines, this compound is poised to play a significant role in the development of next-generation therapeutics.